3-(4-Methoxy-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95%
Overview
Description
3-(4-Methoxy-3-trifluoromethylphenyl)-2-methylbenzoic acid (3-MTFMBA) is a synthetic compound with a wide range of applications in the scientific research field. It is a colorless solid that can be used in a variety of experiments and studies. 3-MTFMBA has a molecular weight of 260.29 g/mol and is a highly stable compound with a melting point of 125-128°C. It is soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). This compound has been used in various studies to explore its biochemical and physiological effects on different biological systems.
Mechanism of Action
The mechanism of action of 3-(4-Methoxy-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95% is not fully understood. However, it is believed to act as an inhibitor of several enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and cytochrome P450 (CYP) enzymes. In addition, it is believed to induce apoptosis in cancer cells by inhibiting the activity of the Bcl-2 family of proteins. Furthermore, it is believed to exert its anti-inflammatory and anti-oxidant effects by inhibiting the activity of pro-inflammatory cytokines and free radicals.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-Methoxy-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95% have been studied in several different biological systems. In vitro studies have shown that it can modulate the activity of several enzymes, including COX-2, LOX, and CYP enzymes. In addition, it has been shown to inhibit the growth of bacteria and fungi, and to induce apoptosis in cancer cells. Moreover, 3-(4-Methoxy-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95% has been shown to exert anti-inflammatory and anti-oxidant effects in several different cell types.
Advantages and Limitations for Lab Experiments
3-(4-Methoxy-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95% has several advantages for use in laboratory experiments. It is a highly stable compound with a melting point of 125-128°C and is soluble in organic solvents such as ethanol, methanol, and DMSO. In addition, it is relatively easy to synthesize and can be used to modulate the activity of several enzymes and to induce apoptosis in cancer cells. However, there are some limitations to its use in laboratory experiments. For example, its mechanism of action is not fully understood and there is limited information available regarding its safety and toxicity.
Future Directions
There are several potential future directions for research involving 3-(4-Methoxy-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95%. These include further exploration of its mechanism of action, its potential therapeutic applications, and its safety and toxicity. Additionally, further research could be conducted to explore its potential as an anti-cancer agent and its ability to modulate the activity of other enzymes. Finally, further research could be conducted to explore its potential as a drug delivery system and its potential to be used in combination with other drugs.
Synthesis Methods
3-(4-Methoxy-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95% can be synthesized through a two-step process. The first step involves the synthesis of 4-methoxy-3-trifluoromethylphenol (MTFMP) by reacting 4-methoxybenzaldehyde with trifluoromethanesulfonic acid in a solvent such as acetonitrile. The second step involves the conversion of MTFMP to 3-(4-Methoxy-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95% by reacting it with methylbenzoic acid in the presence of an acid catalyst such as p-toluenesulfonic acid.
Scientific Research Applications
3-(4-Methoxy-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95% has been used in various scientific research studies to explore its biochemical and physiological effects on different biological systems. It has been used in studies to investigate its ability to modulate the activity of several enzymes, to inhibit the growth of bacteria and fungi, and to induce apoptosis in cancer cells. It has also been used in studies to investigate its potential anti-inflammatory and anti-oxidant effects. In addition, 3-(4-Methoxy-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95% has been used in studies to explore its potential as an anti-cancer agent.
properties
IUPAC Name |
3-[4-methoxy-3-(trifluoromethyl)phenyl]-2-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13F3O3/c1-9-11(4-3-5-12(9)15(20)21)10-6-7-14(22-2)13(8-10)16(17,18)19/h3-8H,1-2H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIJNPCWMTZRMJQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1C(=O)O)C2=CC(=C(C=C2)OC)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13F3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10692152 |
Source
|
| Record name | 4'-Methoxy-2-methyl-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10692152 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Methoxy-3-trifluoromethylphenyl)-2-methylbenzoic acid | |
CAS RN |
1261916-94-2 |
Source
|
| Record name | 4'-Methoxy-2-methyl-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10692152 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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